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Compound of Interest

Compound Name: rac-Pregabalin-d4

Cat. No.: B1153103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for rac-Pregabalin-d4, a deuterated form of rac-Pregabalin. As a stable isotope-labeled

compound, it serves as a crucial internal standard in pharmacokinetic and metabolic studies.

Understanding its safety profile and proper handling procedures is paramount to ensuring

laboratory safety and data integrity.

Core Safety and Chemical Data
The following tables summarize the key quantitative data for rac-Pregabalin-d4, compiled from

various chemical suppliers and databases.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₃D₄NO₂
Pharmaffiliates[1], United

States Biological[2]

Molecular Weight 163.25 g/mol

PubChem[3], LGC

Standards[4],

Pharmaffiliates[1], United

States Biological[2]

Appearance Not Available -

Storage Temperature
2-8°C Refrigerator or Room

Temperature/4°C

Pharmaffiliates[1], United

States Biological[2]

Shipping Conditions Ambient Pharmaffiliates[1]

Toxicological and Hazard Data
While a specific Safety Data Sheet (SDS) for rac-Pregabalin-d4 is not readily available, the

hazard profile is expected to be analogous to that of its non-deuterated counterpart, rac-

Pregabalin. The following data is derived from the SDS for rac-Pregabalin.

Hazard Class GHS Classification Hazard Statement

Reproductive Toxicity Repr. 2
H361: Suspected of damaging

fertility or the unborn child[5]

Specific Target Organ Toxicity

(Repeated Exposure)
STOT RE 2

H373: May cause damage to

organs through prolonged or

repeated exposure[5]

Serious Eye Damage/Eye

Irritation
Eye Dam. 1

H318: Causes serious eye

damage[5]

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

H336: May cause drowsiness

or dizziness[5]
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to standardized laboratory protocols is critical when handling rac-Pregabalin-d4.

The following methodologies are based on general best practices for handling chemical

reference standards.

Personal Protective Equipment (PPE) Workflow

The selection and use of appropriate PPE is the first line of defense against potential exposure.

The following workflow outlines the necessary steps.
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Personal Protective Equipment (PPE) Workflow

Initiate Handling of rac-Pregabalin-d4

Wear Safety Goggles or Face Shield

Step 1

Wear Chemical-Resistant Gloves (e.g., Nitrile)

Step 2

Wear a Laboratory Coat

Step 3

Use in a Well-Ventilated Area or Fume Hood

Step 4

Proceed with Experimental Work

Step 5

Click to download full resolution via product page

Caption: Workflow for donning appropriate Personal Protective Equipment.

General Handling Protocol

Read the Safety Data Sheet (SDS): Before use, thoroughly review the SDS for rac-

Pregabalin to understand the potential hazards.[6]
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Work in a Ventilated Area: All handling of rac-Pregabalin-d4 should be conducted in a well-

ventilated laboratory or under a chemical fume hood to minimize inhalation exposure.[6]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6] In case of accidental

contact, follow the first-aid measures outlined in the SDS.

Weighing and Transfer: When weighing or transferring the solid material, use appropriate

tools (e.g., spatula, weigh paper) to avoid generating dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C, as

recommended.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Logical Relationships in Chemical Safety Handling
The principles of chemical safety follow a hierarchical and logical progression. The following

diagram illustrates the relationship between hazard identification, risk assessment, control

measures, and emergency preparedness when working with a compound like rac-Pregabalin-
d4.
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Chemical Safety Handling Logic

Hazard Identification
(Review SDS for rac-Pregabalin)

Risk Assessment
(Evaluate potential for exposure)

Implementation of Control Measures Emergency Preparedness
(Spill Kit, First Aid)

Personal Protective Equipment (PPE) Engineering Controls
(Fume Hood)

Administrative Controls
(Training, SOPs)

Click to download full resolution via product page

Caption: Logical flow of chemical safety and handling procedures.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can safely handle rac-Pregabalin-d4, ensuring both personal safety and the integrity of their

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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